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Compound of Interest

Compound Name: 3-Ethoxythiophenol

Cat. No.: B1585842

3-Ethoxythiophenol (CAS No: 86704-82-7) is an aromatic organosulfur compound that serves
as a versatile intermediate in synthetic organic chemistry.[1] While not as commonly cited as its
methoxy analogue, its unique combination of a nucleophilic thiol group and an electron-
donating ethoxy substituent makes it a valuable building block. The strategic placement of the
ethoxy group at the meta-position influences the reactivity of both the thiol and the aromatic
ring, offering distinct advantages in the synthesis of complex molecules.

This guide provides a comprehensive overview for researchers and drug development
professionals, delving into the core chemical properties, synthesis, reactivity, and applications
of 3-Ethoxythiophenol. We will explore its characterization by modern spectroscopic
techniques and outline critical safety protocols for its handling, providing a holistic view
grounded in established chemical principles.

Chemical Structure and Physicochemical Properties

3-Ethoxythiophenol is characterized by a benzene ring substituted with a thiol (-SH) group
and an ethoxy (-OCH2CHs) group at positions 1 and 3, respectively. The ethoxy group acts as a
moderate electron-donating group through resonance, influencing the electron density of the
aromatic ring. The thiol group imparts the characteristic nucleophilicity and mild acidity
associated with thiophenols.

The key physicochemical properties of 3-Ethoxythiophenol are summarized below, providing
essential data for experimental design and process development.
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Property Value Source(s)
CAS Number 86704-82-7 [1]
Molecular Formula CsH100S [2]
Molecular Weight 154.23 g/mol Calculated
Appearance Colorless liquid [1]
Odor Stench [1]
Boiling Point 238 -239 °C [1]
Density 1.096 g/cm?3 at 25 °C [1]
Flash Point 110 °C (closed cup) [1]

Insoluble in water; Soluble in
N organic solvents like methanol,
Solubility [31[4]
benzene, toluene, and

dichloromethane.

Synthesis and Reactivity

The synthesis of thiophenols can be achieved through several established methods.[5] One of
the most reliable approaches for a substituted thiophenol like 3-Ethoxythiophenol is the
reduction of the corresponding benzenesulfonyl chloride. This method avoids the often harsh
conditions or side reactions associated with other pathways, such as the xanthate method.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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